N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide

• IUPAC Name: 3-phenylsulfanyl-N-(4-prop-2-enoxyphenyl)propanamide
• InChI: InChI=1S/C18H19NO2S/c1-2-13-21-16-10-8-15(9-11-16)19-18(20)12-14-22-17-6-4-3-5-7-17/h2-11H,1,12-14H2,(H,19,20)
• InChI Key: BYMDWMSKBNJJCJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C18H19NO2S
• Molecular Weight: 313.4 g/mol

Description

N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide, also known as APTP, is an organic compound that has been widely studied for its potential use in various scientific research applications. APTP belongs to the class of amides and is known for its unique chemical structure, which makes it a promising candidate for many biological and medical applications.

Scientific Research Applications

N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide is its use as a fluorescent probe for detecting cysteine residues in proteins. N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide reacts specifically with cysteine residues in proteins, resulting in a fluorescent product that can be easily detected and quantified. This makes N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide a valuable tool for studying protein structure and function.
Another potential application of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide is its use as an inhibitor of protein tyrosine phosphatases. N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide has been shown to inhibit the activity of several protein tyrosine phosphatases, which play important roles in many signaling pathways. This makes N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide a promising candidate for the development of new drugs for the treatment of various diseases, including cancer and autoimmune disorders.

Mechanism of Action

The mechanism of action of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide is not fully understood, but it is believed to involve the formation of a covalent bond between the thiol group of cysteine residues in proteins and the phenylthio group of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide. This results in the formation of a fluorescent product and the inhibition of protein tyrosine phosphatases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide are still being studied. However, it has been shown to have a low toxicity profile and does not affect cell viability at concentrations commonly used in experiments. N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide has also been shown to be stable under physiological conditions, making it a promising candidate for in vivo studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide is its specificity for cysteine residues in proteins. This makes it a valuable tool for studying protein structure and function. N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide is also relatively easy to synthesize and has a low toxicity profile, making it suitable for use in a variety of experiments.
However, N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide also has some limitations. It can only be used to detect cysteine residues in proteins, which limits its applicability to certain types of experiments. N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide also has a relatively short fluorescence lifetime, which can make it difficult to detect in some experiments.

Future Directions

There are many potential future directions for the study of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide. One area of research could be the development of new fluorescent probes based on the chemical structure of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide. Another potential direction could be the development of new drugs based on the inhibitory activity of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide against protein tyrosine phosphatases. Additionally, further study is needed to fully understand the mechanism of action and physiological effects of N-[4-(allyloxy)phenyl]-3-(phenylthio)propanamide, which could lead to new applications in the future.